Cas no 2229259-44-1 (3,3-difluoro-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid
• CAS No: 2229259-44-1
• MF: C₁₂H₁₃F₂NO₃
• MW: 257.233330488205
• CID: 6406669
• PubChem ID: 165836433
• Update Time: 2025-10-28

3,3-difluoro-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid
• EN300-1954455
• 2229259-44-1

• Inchi： 1S/C12H13F2NO3/c1-15-4-5-18-10-3-2-8(6-9(10)15)12(13,14)7-11(16)17/h2-3,6H,4-5,7H2,1H3,(H,16,17)
• InChI Key： OGCAHUVALDCFCU-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC2=C(C=1)N(C)CCO2)F

Computed Properties

• Exact Mass: 257.08634960g/mol
• Monoisotopic Mass: 257.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on 3,3-difluoro-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid

3,3-Difluoro-3-(4-Methyl-3,4-Dihydro-2H-1,4-Benzoxazin-6-Yl)Propanoic Acid (CAS No: 2229259-44-1)

The compound 3,3-difluoro-3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanoic acid (CAS No: 2229259-44-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzo[d][1,3]oxazines derivatives, which have garnered considerable attention due to their unique structural features and bioactive properties.

The molecular structure of 3,3-difluoro... is characterized by a benzo[d][1,3]oxazine ring system fused with a propanoic acid moiety. The presence of two fluorine atoms at the 3-position of the propanoic acid group introduces significant electronic effects, which can influence the compound's reactivity and biological activity. Additionally, the 4-methyl substitution on the benzoxazine ring enhances the molecule's stability and potentially its pharmacokinetic properties.

Recent studies have highlighted the importance of benzo[d][1,3]oxazines in drug discovery. For instance, researchers have reported that these compounds exhibit potent anti-inflammatory and antioxidant activities due to their ability to modulate key cellular pathways. The benzoxazine core in this compound is particularly interesting as it can act as a scaffold for further functionalization, enabling the design of novel bioactive agents.

The synthesis of CAS No: 2229259-44-1 involves a multi-step process that typically begins with the preparation of the benzoxazine derivative followed by its coupling with a difluorinated propanoic acid group. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production and research purposes.

In terms of applications, 3,3-difluoro... has shown promise in the development of novel therapeutic agents. For example, studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The compound's ability to cross the blood-brain barrier makes it particularly valuable in this context.

Moreover, CAS No: 2229259-44-1 has been explored for its role in modulating cellular signaling pathways associated with cancer progression. Preclinical studies suggest that this compound may inhibit tumor growth by targeting specific oncogenic pathways, thereby offering a new avenue for anticancer therapy.

The environmental impact and safety profile of CAS No: 2229259-44-1 are also areas of active research. Initial toxicity studies indicate that this compound exhibits low acute toxicity; however, further long-term studies are required to fully assess its safety for human use and environmental impact.

In conclusion, CAS No: 2229259-44-1, or 3,3-difluoro..., represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development in drug discovery and materials science.